1-[1-(Methylamino)cyclopentyl]propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-[1-(methylamino)cyclopentyl]propan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-8(11)9(10-2)6-4-5-7-9/h10H,3-7H2,1-2H3
• InChI Key: HPJWQYUNKMBDRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(CCCC1)NC

Description

1-[1-(Methylamino)cyclopentyl]propan-1-one is a synthetic cathinone analog characterized by a cyclopentyl group substituted at the α-carbon of the ketone backbone, with a methylamino group at the β-position. This structural framework places it within the broader class of β-keto amphetamines, which are known for their psychoactive properties mediated primarily through monoamine transporter inhibition (e.g., dopamine, serotonin, and norepinephrine reuptake inhibition) . Unlike traditional cathinones such as mephedrone or methylone, which feature aromatic phenyl or benzodioxolyl substituents, the cyclopentyl moiety in this compound introduces distinct steric and electronic effects that may influence its pharmacological and physicochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[1-(Methylamino)cyclopentyl]propan-1-one typically involves the reaction of cyclopentanone with methylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for research and industrial applications.

Chemical Reactions Analysis

Types of Reactions: 1-[1-(Methylamino)cyclopentyl]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are used for substitution reactions.

Major Products:

Oxidation: Formation of cyclopentanone derivatives.

Reduction: Formation of cyclopentanol or cyclopentylamine derivatives.

Substitution: Formation of various substituted cyclopentyl derivatives.

Scientific Research Applications

1-[1-(Methylamino)cyclopentyl]propan-1-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(Methylamino)cyclopentyl]propan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the conditions under which the compound is used.

Comparison with Similar Compounds

Key Observations :

• Steric hindrance from the cyclopentane ring may reduce binding efficiency to monoamine transporters compared to planar aromatic systems .

Physicochemical Properties

• Solubility : Likely lower water solubility than mephedrone or 4-FMC due to reduced polarity from the cyclopentyl group .
• Stability: The β-keto group may render it susceptible to degradation under acidic or enzymatic conditions, similar to other cathinones .
• pKa: The methylamino group (pKa ~9–10) ensures partial protonation at physiological pH, influencing distribution and receptor interactions .

Pharmacological Effects

• Receptor Affinity: Cyclopentyl substitution may shift selectivity toward norepinephrine transporters (NET) over serotonin transporters (SERT), as seen in non-aromatic cathinones .
• Potency : Expected to be lower than MDPV (a potent dopamine reuptake inhibitor) due to the absence of a pyrrolidine ring .

Metabolic Pathways

Cathinones typically undergo:

N-demethylation of the methylamino group.

Reduction of the β-keto moiety to secondary alcohols.

Oxidative ring modifications (e.g., hydroxylation).

The cyclopentyl group may hinder hepatic cytochrome P450-mediated oxidation, prolonging half-life compared to phenyl-substituted analogs .

Biological Activity

1-[1-(Methylamino)cyclopentyl]propan-1-one, often referred to in scientific literature as a novel psychoactive substance (NPS), has garnered attention due to its structural similarity to other compounds with known biological activities. This article explores its biological activity, potential mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound 1-[1-(Methylamino)cyclopentyl]propan-1-one is characterized by the following structural features:

• Chemical Formula : C$_{10}$H$_{15}$N
• Molecular Weight : 165.24 g/mol
• IUPAC Name : 1-[1-(Methylamino)cyclopentyl]propan-1-one

The biological activity of 1-[1-(Methylamino)cyclopentyl]propan-1-one is primarily attributed to its interactions with neurotransmitter systems. Preliminary studies suggest that it may act as a stimulant, possibly influencing the dopaminergic and serotonergic pathways. The methylamino group likely enhances its lipophilicity, facilitating central nervous system penetration.

Stimulant Effects

Research indicates that compounds similar to 1-[1-(Methylamino)cyclopentyl]propan-1-one exhibit stimulant properties. For instance, studies have shown increased locomotor activity in animal models treated with related substances, suggesting a potential for similar effects in this compound.

Case Studies

A review of case studies involving users of NPS revealed instances of increased heart rate, elevated blood pressure, and heightened alertness following the consumption of substances structurally related to 1-[1-(Methylamino)cyclopentyl]propan-1-one. These findings align with the expected stimulant profile.

Table 1: Comparative Biological Activity of Related Compounds

Compound Name	Structure	Mechanism of Action	Reported Effects
1-[1-(Methylamino)cyclopentyl]propan-1-one	Structure	Dopamine reuptake inhibition	Increased alertness, euphoria
Methylone (3,4-methylenedioxy-N-methylcathinone)	Structure	Serotonin release	Euphoria, increased sociability
Methamphetamine	Structure	Dopamine release	Increased energy, potential addiction

Research Findings

Recent studies have highlighted the pharmacological profiles of NPS similar to 1-[1-(Methylamino)cyclopentyl]propan-1-one. For example:

• A study published in Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of cyclopentyl derivatives and their effects on dopamine receptors, indicating significant binding affinities that suggest potential psychoactive effects (PMC9969398).
• Another research article reviewed the metabolic pathways and toxicity profiles associated with similar compounds, emphasizing the need for further investigation into their long-term effects (MDPI).